N-(2-(2-(4-chlorophenyl)thiazol-4-yl)ethyl)furan-2-carboxamide
Overview
Description
“N-(2-(2-(4-chlorophenyl)thiazol-4-yl)ethyl)furan-2-carboxamide” is a compound that contains a thiazole ring. Thiazoles are important heterocyclics exhibiting diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Molecular Structure Analysis
The molecular structure of “N-(2-(2-(4-chlorophenyl)thiazol-4-yl)ethyl)furan-2-carboxamide” is characterized by a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including the compound , have shown significant antibacterial activity . They have been used in the creation of numerous innovative antibacterial agents to combat microbial resistance . This is particularly important given the global issue of microbial resistance due to the ineffectiveness of currently available antimicrobial medicines .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas . They are one of the most powerful tools in the fight against bacterial strain-caused infection .
Anti-ulcer Activity
Furan has a variety of therapeutic advantages, such as anti-ulcer . This makes it a valuable compound in the treatment of ulcers .
Diuretic Activity
Furan derivatives have also been found to have diuretic properties . This means they can help increase the amount of water and salt expelled from the body as urine .
Muscle Relaxant
Furan derivatives have been found to have muscle relaxant properties . This makes them potentially useful in the treatment of conditions that cause muscle spasms and tightness .
Anti-protozoal Activity
Furan derivatives have shown anti-protozoal activity . This means they could potentially be used in the treatment of diseases caused by protozoan parasites .
Antiviral, Anti-inflammatory, and Anticancer Activity
Furan-containing compounds have shown a wide range of other biological activities, including antiviral, anti-inflammatory, and anticancer properties . This makes them a valuable resource in the development of new therapeutic agents .
Antidiabetic and Antimalarial Activity
Indole derivatives, which are structurally similar to the compound , have shown antidiabetic and antimalarial activities . This suggests that the compound could potentially be used in the treatment of diabetes and malaria .
These are just a few of the potential applications of “N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}furan-2-carboxamide”. It’s clear that this compound and its derivatives have a wide range of potential uses in the field of medicinal chemistry .
Future Directions
Thiazole derivatives, including “N-(2-(2-(4-chlorophenyl)thiazol-4-yl)ethyl)furan-2-carboxamide”, have shown diverse biological activities, indicating their potential for the development of new therapeutic agents . Future research could focus on exploring their biological activities further and optimizing their structures for better efficacy and safety .
Mechanism of Action
Target of Action
Compounds with similar structures, such as thiazole derivatives, have been found to bind with high affinity to multiple receptors , indicating a potential for diverse biological activities.
Mode of Action
It’s worth noting that the thiazole ring, a key structural component of this compound, has been reported to have three possible orientations towards the target site: nitrogen orientation, sulfur orientation, and parallel orientation . These orientations, along with the molecular electrostatic potential (MEP) surface of the thiazole ring, play a significant role in drug-target protein interaction .
Biochemical Pathways
Thiazole derivatives have been reported to exhibit a variety of biological activities such as antibacterial, antifungal, antiviral, anti-inflammatory, anticancer, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that N-{2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl}furan-2-carboxamide may potentially affect multiple biochemical pathways.
Result of Action
Thiazole derivatives have been reported to exhibit a variety of biological activities , suggesting that this compound may have similar effects.
properties
IUPAC Name |
N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O2S/c17-12-5-3-11(4-6-12)16-19-13(10-22-16)7-8-18-15(20)14-2-1-9-21-14/h1-6,9-10H,7-8H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZLJACYDOVEZOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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